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Compound of Interest

Compound Name: T-448 free base

Cat. No.: B11933423

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of T-448 free base, a potent and

specific inhibitor of Lysine-Specific Demethylase 1 (LSD1), for its application in neuroscience

research. T-448 presents a promising avenue for investigating the epigenetic regulation of

neuronal processes and developing novel therapeutics for central nervous system disorders.

Core Compound Properties
T-448 is an orally active and irreversible inhibitor of LSD1, an enzyme that demethylates

histone H3 at lysine 4 (H3K4), a mark associated with active gene transcription.[1][2] By

inhibiting LSD1, T-448 enhances H3K4 methylation, leading to increased expression of genes

related to neural plasticity.[1]
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Property Value Source(s)

Target LSD1 (KDM1A) [1][2]

IC50 22 nM [1][2]

Mechanism of Action Irreversible [1][2]

Activity Orally active [1][2]

Chemical Formula C19H22N4OS [2]

Molecular Weight 386.47 g/mol [2]

CAS Number 1597426-52-2 [1]

Mechanism of Action and Signaling Pathway
T-448 acts by irreversibly binding to the flavin adenine dinucleotide (FAD) cofactor of LSD1,

leading to the formation of a compact formyl-FAD adduct.[3] This specific interaction inhibits the

demethylase activity of LSD1. A key advantage of T-448 is its minimal impact on the LSD1-

GFI1B complex, which is crucial for hematopoietic differentiation.[3][4][5] This selectivity

contributes to a superior hematological safety profile compared to other LSD1 inhibitors,

reducing the risk of side effects like thrombocytopenia.[3]

The inhibition of LSD1 by T-448 leads to an increase in the methylation of H3K4 (specifically

H3K4me2), an epigenetic mark that promotes gene transcription.[1] In a neuronal context, this

results in the enhanced expression of genes associated with neural plasticity, such as Brain-

Derived Neurotrophic Factor (Bdnf), Arc, and Fos.[1][2] This modulation of gene expression is

believed to underlie the observed improvements in learning and memory functions in preclinical

models.[1][3]
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T-448 Signaling Pathway

In Vitro and In Vivo Efficacy
In Vitro Studies

Parameter Details Source(s)

Cell Line Primary cultured rat neurons [1][2]

Concentration 0-10 μM [1][2]

Incubation Time 1 day [1][2]

Observed Effects
Significantly increased

H3K4me2 and Ucp2 mRNA
[1][2]

In Vivo Studies
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Parameter Details Source(s)

Animal Model
NR1-hypo mice (NMDA

receptor hypofunction model)
[1][2]

Dosage 1 and 10 mg/kg [1][2]

Administration Oral, for 3 weeks [1][2]

Observed Effects

- Dose-dependently increased

H3K4me2 levels around Bdnf,

Arc, and Fos genes in the

hippocampus.- Partially and

dose-dependently rescued

learning dysfunction.

[1][2]

Safety
No hematological side effects

observed, even at 100 mg/kg.
[1]

Experimental Protocols
In Vitro H3K4 Methylation Assay
Objective: To determine the effect of T-448 on histone H3K4 methylation in primary neurons.

Methodology:

Cell Culture: Primary neurons are cultured from rat embryos and maintained in appropriate

media.

Treatment: Neurons are treated with varying concentrations of T-448 free base (e.g., 0-10

μM) or vehicle control for 24 hours.[1][2]

Histone Extraction: Histones are extracted from the cell nuclei using standard acid extraction

protocols.

Western Blot Analysis: Extracted histones are separated by SDS-PAGE, transferred to a

membrane, and probed with antibodies specific for H3K4me2 and total H3.
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Quantification: The levels of H3K4me2 are normalized to total H3 and quantified using

densitometry.

In Vivo Behavioral and Target Engagement Study
Objective: To assess the effect of T-448 on learning and memory and to confirm target

engagement in the brain.

Methodology:

Animal Model: NR1-hypo mice, which exhibit learning deficits, are used.[1][2]

Drug Administration: T-448 is administered orally at doses of 1 and 10 mg/kg once daily for 3

weeks.[1][2] A vehicle control group is also included.

Behavioral Testing: A maze-based learning task (e.g., T-maze or Morris water maze) is used

to assess learning and memory function. The rate of correct choices or other relevant metrics

are recorded.[1][2]

Tissue Collection: Following the behavioral testing, brain tissue, specifically the

hippocampus, is collected.

Chromatin Immunoprecipitation (ChIP): ChIP is performed on the hippocampal tissue using

an antibody against H3K4me2 to assess the levels of this histone mark at the promoter

regions of target genes (Bdnf, Arc, Fos).

Quantitative PCR (qPCR): The DNA obtained from ChIP is analyzed by qPCR to quantify the

enrichment of H3K4me2 at the target gene promoters.
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In Vivo Experimental Workflow
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In Vivo Experimental Workflow

Conclusion
T-448 free base is a valuable research tool for investigating the role of LSD1 and histone

methylation in the central nervous system. Its specificity, oral bioavailability, and favorable

safety profile make it a compelling candidate for further preclinical and potentially clinical

development for neurological disorders characterized by epigenetic dysregulation.[3] This guide
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provides a foundational understanding of T-448's properties and methodologies for its use in

neuroscience research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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